1-(4,5-difluoro-2-methylbenzoyl)pyrrolidine

• IUPAC Name: (4,5-difluoro-2-methylphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H13F2NO/c1-8-6-10(13)11(14)7-9(8)12(16)15-4-2-3-5-15/h6-7H,2-5H2,1H3
• InChI Key: OMNXMXCZSVIIJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)N2CCCC2)F)F
• Molecular Formula: C12H13F2NO
• Molecular Weight: 225.23 g/mol

Description

1-(4,5-difluoro-2-methylbenzoyl)pyrrolidine, also known as DFP-10825, is a small molecule that has been developed as a potential therapeutic agent for various diseases. It belongs to the class of pyrrolidine compounds that have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-(4,5-difluoro-2-methylbenzoyl)pyrrolidine is not fully understood. However, it has been proposed that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in the inflammatory response. It has also been found to inhibit the proliferation and migration of cancer cells, and to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has been shown to have anti-viral properties, and to inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

1-(4,5-difluoro-2-methylbenzoyl)pyrrolidine has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. It is also relatively stable and can be stored for long periods of time. However, this compound has some limitations as well. It is relatively expensive to synthesize, and its low solubility in water can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 1-(4,5-difluoro-2-methylbenzoyl)pyrrolidine. One area of research is the development of more efficient synthesis methods that can increase the yield and reduce the cost of production. Another area of research is the study of this compound in animal models of disease, to further investigate its potential therapeutic applications. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its biological effects. Finally, the development of analogs of this compound with improved properties, such as increased solubility and potency, is an area of active research.

Synthesis Methods

1-(4,5-difluoro-2-methylbenzoyl)pyrrolidine can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 4,5-difluoro-2-methylbenzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with pyrrolidine to obtain this compound. The overall yield of the synthesis process is around 25%.

Scientific Research Applications

1-(4,5-difluoro-2-methylbenzoyl)pyrrolidine has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has been studied extensively in vitro and in vivo, and has shown promising results in various disease models.